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Compound of Interest

Compound Name: 4-Amino-3-nitrophenol

Cat. No.: B127093

This guide provides crucial safety and logistical information for the proper disposal of 4-Amino-
3-nitrophenol (CAS: 610-81-1), a chemical compound utilized in laboratory settings.
Adherence to these procedures is vital to ensure personnel safety and environmental
protection. This compound is classified as hazardous, being harmful if swallowed, a skin and
eye irritant, a suspected mutagen, and toxic to aquatic life with long-lasting effects.[1][2][3]

Immediate Safety and Handling Precautions

Before handling 4-Amino-3-nitrophenol for disposal, it is imperative to wear appropriate
personal protective equipment (PPE), including gloves, safety goggles with side shields, and a
lab coat.[3][4] All handling should occur in a well-ventilated area or under a chemical fume
hood to avoid dust formation and inhalation.[1]

Key Safety Data for 4-Amino-3-nitrophenol
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Property Data Reference
CAS Number 610-81-1 [1][4][5]
Appearance Dark red-brown solid powder [2]

Melting Point 150-154 °C [4]

Acute Oral Toxicity

Category 4; LD50 (rat): 500-
1000 mg/kg bw

[1]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H317 (May cause an allergic
skin reaction), H319 (Causes
serious eye irritation), H411

(Toxic to aquatic life with long

lasting effects)

[2131(4]

Storage Class

11 (Combustible Solids)

[4]

Water Solubility

1465 mg/L at 20 °C

[2]

Step-by-Step Disposal Protocol

The standard and required method for disposing of 4-Amino-3-nitrophenol is to treat it as

hazardous chemical waste. It must not be disposed of down the sink or in regular trash.[6] The

primary procedure involves collection, proper packaging, and transfer to a licensed waste

disposal company.

Phase 1: Waste Collection and Containerization

o Designate a Waste Container: Select a sturdy, leak-proof container that is compatible with

the chemical. The original container is often a suitable choice.[7] Ensure the container is in

good condition.

o Collect Waste: Carefully transfer surplus or non-recyclable 4-Amino-3-nitrophenol into the

designated waste container.[5] For any residual amounts in emptied containers, triple-rinse

the container with a suitable solvent. The rinsate must be collected as hazardous waste.[6]
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Secure the Container: Keep the waste container tightly capped at all times, except when
adding waste.[6][7] This prevents the release of vapors and protects the contents from
contamination.

Phase 2: Labeling and Storage

Labeling: Clearly label the container with the words "HAZARDOUS WASTE".[7] The label
must also include the full chemical name ("4-Amino-3-nitrophenol”) and a clear description
of its composition and concentration.[7]

Segregation: Store the hazardous waste container in a designated, secure area away from
incompatible materials, particularly strong oxidizing agents.[1] Do not store with flammable
materials, oxidizers, or acidic and caustic waste streams without secondary containment.[6]

Safe Storage Location: Keep the container below eye level in a cool, dry, and well-ventilated
place.[1][6] Avoid areas near heat sources, direct sunlight, or sinks.[6]

Phase 3: Arranging for Disposal

Contact a Licensed Disposal Company: The disposal of 4-Amino-3-nitrophenol must be
handled by a licensed and approved waste disposal plant or company.[1][5] In an institutional
setting like a university or large research facility, contact the institution's Environmental
Health and Safety (EHS) or Radiological and Environmental Management (REM) department
to schedule a pickup.[6][7]

Provide Documentation: Complete any required forms, such as a Hazardous Material Pickup
Request, detailing the contents of the waste container.[7]

Professional Disposal Method: The recommended disposal method for nitrophenols is
controlled incineration.[8] Licensed facilities may use a rotary kiln incinerator (820-1,600°C)
or a fluidized bed incinerator (450-980°C).[8] These high-temperature processes ensure the
complete destruction of the hazardous compound.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 4-Amino-3-nitrophenol waste in a laboratory setting.
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Workflow for Proper Disposal of 4-Amino-3-nitrophenol

Unwanted or Expired
4-Amino-3-nitrophenol

1. Containerize Waste
- Use compatible, sealed container
- Collect contaminated materials & rinsate

2. Label Container
- 'HAZARDOUS WASTE'
- Chemical Name & Concentration

3. Store Safely
- Segregate from incompatibles
- Cool, dry, ventilated area

4. Request Disposal
- Contact EHS or licensed contractor

Waste Collected by
Professional Service

Click to download full resolution via product page

Caption: Disposal workflow for 4-Amino-3-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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